Cas no 597562-39-5 (Methyl 4-amino-3-(butylamino)benzoate)

• Product Name: Methyl 4-amino-3-(butylamino)benzoate
• CAS No: 597562-39-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.2835
• MDL: MFCD23135902
• CID: 3047740
• PubChem ID: 21086194
• Update Time: 2025-10-30

Methyl 4-amino-3-(butylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(butylamino)benzoate
• Benzoic acid, 4-amino-3-(butylamino)-, methyl ester
• SXOVLCJDICCMPF-UHFFFAOYSA-N
• AK197981
• V6843
• XYA56239
• CS-0158431
• MFCD23135902
• AKOS021103664
• DS-9897
• methyl4-amino-3-(butylamino)benzoate
• 597562-39-5
• F53210
• SCHEMBL763198
• SB80173

• MDL： MFCD23135902
• Inchi： 1S/C12H18N2O2/c1-3-4-7-14-11-8-9(12(15)16-2)5-6-10(11)13/h5-6,8,14H,3-4,7,13H2,1-2H3
• InChI Key： SXOVLCJDICCMPF-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C(C=1[H])N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 2.3

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 399.8±32.0 °C at 760 mmHg

Methyl 4-amino-3-(butylamino)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on Methyl 4-amino-3-(butylamino)benzoate

Comprehensive Overview of Methyl 4-amino-3-(butylamino)benzoate (CAS No. 597562-39-5)

Methyl 4-amino-3-(butylamino)benzoate (CAS No. 597562-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring both amino and butylamino functional groups, exhibits unique properties that make it valuable in synthetic chemistry and drug development. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity.

The compound's molecular structure combines a benzoate core with amino and butylamino substituents, which contribute to its solubility and interaction with biological targets. Its CAS number, 597562-39-5, serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

In the context of current trends, Methyl 4-amino-3-(butylamino)benzoate aligns with the growing demand for custom synthesis and high-purity intermediates. The pharmaceutical industry's focus on targeted drug delivery and small-molecule therapeutics has spurred interest in compounds like this. Additionally, its potential applications in bioconjugation and proteomics are being investigated, addressing questions frequently searched in scientific forums.

From a technical perspective, the synthesis of Methyl 4-amino-3-(butylamino)benzoate involves multi-step organic reactions, often requiring controlled conditions to achieve optimal yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. These methods ensure compliance with industry standards, a topic frequently queried by researchers and quality control professionals.

Environmental and safety considerations are also paramount when handling Methyl 4-amino-3-(butylamino)benzoate. While not classified as hazardous, proper storage and handling protocols are recommended to maintain stability. This aligns with broader discussions on green chemistry and sustainable synthesis, which dominate contemporary chemical research.

In summary, Methyl 4-amino-3-(butylamino)benzoate (CAS No. 597562-39-5) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, materials science, and biotechnology, making it a subject of ongoing exploration. As research advances, its role in innovative therapies and industrial processes is likely to expand, answering many of the questions currently trending in scientific and academic circles.